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Compound of Interest

Compound Name: Lys-Val hydrochloride

CAS No.: 106810-44-0

Cat. No.: B6356938

Get Quote

Executive Summary & Risk Profile
Handling Lys-Val Hydrochloride (L-Lysyl-L-Valine HCl) presents a dual-challenge scenario

common in peptide chemistry: protecting the operator from chemical irritation and protecting

the hygroscopic compound from environmental degradation.

While dipeptides are often perceived as low-hazard, the hydrochloride salt form significantly

alters the risk profile. Upon contact with mucosal membranes or perspiration, the salt can

dissociate, lowering local pH and causing irritation. Simultaneously, the compound is highly

hygroscopic; improper PPE usage can introduce cutaneous moisture that initiates hydrolysis,

compromising your experimental data before the reaction even begins.
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Risk Vector
Hazard
Classification

Mechanism of
Action

Critical Control
Point

User Health
Skin/Eye Irritant (Cat

2)

Acidic dissociation of

HCl moiety on moist

surfaces (skin/eyes).

Barrier protection

(Nitrile/Goggles).[1]

User Health
Inhalation (STOT SE

3)

Fine dust inhalation

causing respiratory

tract irritation.[2]

Engineering control

(Fume Hood) or N95.

Compound Integrity
Hygroscopic

Degradation

Absorption of

atmospheric/cutaneou

s moisture leading to

hydrolysis.

Humidity control &

"Double-Glove"

technique.

Contamination Nuclease/Protease

Introduction of skin-

borne enzymes

(RNase/DNase).

Sterile sleeve covers

& aseptic technique.

Personal Protective Equipment (PPE) Specifications
Do not default to generic "lab safety" rules. For Lys-Val HCl, we utilize a Product-Personnel

Mutual Protection strategy.

PPE Selection Logic
The following table outlines the specific requirements for handling Lys-Val HCl in quantities

ranging from analytical (<10 mg) to preparative (>1 g) scales.
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PPE Component Material Specification Technical Rationale

Hand Protection

Nitrile (Powder-Free)Min

Thickness: 0.11 mm (4

mil)AQL: 1.5

Why Nitrile? Latex proteins can

contaminate peptide samples.

Nitrile offers superior

resistance to the acidic nature

of the HCl salt.Protocol: Use

the "Double-Glove" method for

quantities >500 mg.

Eye Protection
Chemical Splash

Goggles(ANSI Z87.1 / EN 166)

Why Goggles? Safety glasses

have gaps. Fine peptide dust

can bypass glasses and react

with eye moisture to form a

mild acid solution. Goggles

provide a complete seal.

Respiratory
Fume Hood (Primary)or

N95/P100 Respirator

Why? Lys-Val HCl dust is

lightweight and easily

aerosolized during weighing.

Inhalation causes immediate

coughing/irritation due to pH

drop in the lungs.

Body Protection
Lab Coat (High-Neck)Material:

Poly-Cotton Blend

Why? Prevents migration of

dust onto street clothes. A high

neck (snap closure) prevents

dust from settling on the

clavicle/neck area, a common

site of contact dermatitis.

Decision Logic: PPE & Engineering Controls
The following diagram illustrates the decision matrix for selecting the appropriate safety setup

based on the physical state and quantity of the material.
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Start: Assess Material State

Solid (Lyophilized Powder) Aqueous Solution

Quantity Check Low Risk: Splash Hazard

High Risk: Dust Aerosolization

> 100 mg

REQ: Fume Hood + Goggles

< 100 mg

REQ: Fume Hood + N95 + Goggles

REQ: Safety Glasses + Nitrile

Click to download full resolution via product page

Figure 1: Decision Logic for PPE selection based on material state and quantity. Note that solid

handling requires stricter respiratory controls due to dust potential.

Operational Protocols: Handling & Solubilization
This workflow is designed to minimize static electricity (which disperses the powder) and

moisture absorption.

Phase 1: Preparation (The "Dry" Zone)
Environment: Ensure the laboratory humidity is <50% if possible. If high humidity exists,

handle the vial inside a glove box or a localized dry bag.

Static Discharge: Use an anti-static gun or wipe on the weighing boat and spatula. Peptide

salts are prone to static cling, leading to loss of mass and potential aerosolization.
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Glove Check: Inspect nitrile gloves for micro-tears by inflating them slightly with air before

donning.

Phase 2: Weighing & Transfer
Don PPE: Put on lab coat, goggles, and double gloves.

Vial Opening: Tap the vial gently on the benchtop to settle all powder. Open slowly away

from your face.

Transfer: Use a clean, dry spatula. Do not pour.

Critical Step: If the powder clumps, it has already absorbed moisture. Stop and verify the

container seal integrity.

Resealing: Immediately reseal the stock vial with Parafilm® to prevent atmospheric moisture

ingress.

Phase 3: Solubilization (The Exotherm Check)
Solvent Choice: Lys-Val HCl is water-soluble. However, due to the HCl, the solution will be

acidic.

Dissolution: Add the solvent to the powder (not powder to solvent) to reduce dust.

Observation: While rare for small peptides, check for mild heat generation (exotherm) upon

hydration of the salt. If preparing >10g, use an ice bath as a precaution.

Waste Disposal & Emergency Response
Disposal Protocol
Do not dispose of Lys-Val HCl in the sink. While biodegradable, the acidity and nitrogen content

require regulated disposal.

Solid Waste: Collect in a container labeled "Solid Chemical Waste - Non-Hazardous Peptide

Salt."
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Liquid Waste: Adjust pH to neutral (pH 7.0) using dilute NaOH if required by your facility's

specific regulations, then dispose of in "Aqueous Organic" or "General Aqueous" waste

streams depending on solvent additives.

Emergency Procedures
Eye Contact: Immediately flush with eyewash station for 15 minutes. The HCl component

can cause corneal etching if not rinsed promptly.

Skin Contact: Wash with soap and copious water.[2][3] If red rash develops (contact

dermatitis), seek medical attention.

Spill (Solid): Do not dry sweep. Cover with wet paper towels (to prevent dust) and wipe up.

Place in chemical waste.

Workflow Visualization
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Figure 2: Step-by-step operational workflow ensuring sample integrity and user safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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